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Compound of Interest

Compound Name: p-Heptanoylbiphenyl

Cat. No.: B1330013

For researchers, scientists, and drug development professionals seeking to procure and utilize
4-heptanoylbiphenyl (CAS No. 59662-27-0), this technical guide provides a comprehensive
overview of commercial suppliers, synthesis protocols, and key applications. This document is
intended to serve as an in-depth resource, facilitating the integration of this compound into
various research and development workflows.

Introduction to 4-Heptanoylbiphenyl

4-Heptanoylbiphenyl, also known as p-heptanoylbiphenyl, is an organic compound with the
chemical formula C19H220. Structurally, it is a biphenyl molecule acylated with a heptanoyl
group at the 4-position. Its primary application in research is as an intermediate in the synthesis
of more complex molecules, particularly in the field of materials science for the production of
liquid crystals.[1] The biphenyl core provides rigidity and aromaticity, while the heptanoyl chain
offers a degree of flexibility and influences the material's mesomorphic properties. Its utility also
extends to the development of specialized agricultural and pharmaceutical chemicals due to
the reactive nature of its aromatic and carbonyl functionalities, which allow for diverse chemical
modifications.[1]

Commercial Availability

4-Heptanoylbiphenyl is available from a number of commercial suppliers specializing in
research chemicals. The following table summarizes the offerings from several identified
vendors. Please note that pricing and availability are subject to change and should be
confirmed directly with the supplier.
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. . Available .
Supplier Product Code Purity . Price (USD)
Quantities
MySkinRecipes 195122 95% 59, 259 130(5g), 130(59) ,
390 (259)
Contact for
Fluorochem F046826 >95% 19, 5g, 25¢g

pricing

19, 5g, 10g, 25g, Contact for

Bidepharm BD111867 >97% .
509 pricing

. Contact for
Aikonchem AK-33931 >95% 19, 59, 25¢g o
pricing

Synthesis of 4-Heptanoylbiphenyl

The most common laboratory and industrial method for the synthesis of 4-heptanoylbiphenyl is
the Friedel-Crafts acylation of biphenyl. This electrophilic aromatic substitution reaction
involves the reaction of biphenyl with heptanoy! chloride in the presence of a Lewis acid
catalyst, such as aluminum chloride (AICI3).

Experimental Protocol: Friedel-Crafts Acylation

Materials:

e Biphenyl

e Heptanoyl chloride

e Anhydrous aluminum chloride (AICI3)

e Anhydrous dichloromethane (DCM) or carbon disulfide (CSz)
e Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3), saturated solution
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Hexane

e Ethanol

Procedure:

 In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a reflux condenser, suspend anhydrous aluminum chloride in anhydrous
dichloromethane.

e Cool the suspension in an ice bath.

e Slowly add heptanoyl chloride to the stirred suspension.

 In a separate flask, dissolve biphenyl in anhydrous dichloromethane.
e Add the biphenyl solution dropwise to the cooled acylating mixture.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours until the reaction is complete (monitor by TLC).

o Carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute
hydrochloric acid.

o Separate the organic layer and wash it successively with water, saturated sodium
bicarbonate solution, and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Filter and evaporate the solvent under reduced pressure to obtain the crude product.

o Purify the crude 4-heptanoylbiphenyl by recrystallization from a suitable solvent system,
such as hexane or ethanol, to yield a solid product.

Characterization: The final product should be characterized to confirm its identity and purity
using standard analytical techniques such as:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR to confirm the chemical
structure.

Mass Spectrometry (MS): To determine the molecular weight.

Infrared (IR) Spectroscopy: To identify the carbonyl group and other functional groups.

Melting Point: To assess the purity of the compound.

Applications in Research

The primary documented application of 4-heptanoylbiphenyl is as a synthetic intermediate.

e Liquid Crystal Synthesis: The molecular structure of 4-heptanoylbiphenyl, with its rigid
biphenyl core and flexible alkyl chain, makes it a suitable precursor for the synthesis of liquid
crystalline materials. These materials are crucial for display technologies and other
optoelectronic applications.

e Organic Synthesis: The carbonyl group of 4-heptanoylbiphenyl can be further modified, for
example, through reduction to an alcohol or conversion to other functional groups, making it
a versatile building block in multi-step organic syntheses.

Currently, there is a lack of published research detailing specific biological activities or its
involvement in defined signaling pathways. Its role appears to be primarily in the realm of
materials science and chemical synthesis rather than as a bioactive molecule for direct study in
biological systems. Researchers in drug discovery may use it as a scaffold for the synthesis of
more complex molecules with potential therapeutic applications.

Visualizing Workflows and Pathways
Synthesis Workflow for 4-Heptanoylbiphenyl
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Synthesis of 4-Heptanoylbiphenyl via Friedel-Crafts Acylation
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Caption: Workflow for the synthesis of 4-heptanoylbiphenyl.
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Logical Relationship of Applications

Primary Applications of 4-Heptanoylbiphenyl
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Caption: Applications of 4-heptanoylbiphenyl in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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